Cas no 150594-68-6 (Cyclohexanecarboxylic acid, 4-(methylamino)-, methyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-(methylamino)-, methyl ester, trans-
• CAS No: 150594-68-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 3792327
• PubChem ID: 19419544
• Update Time: 2025-04-22

Cyclohexanecarboxylic acid, 4-(methylamino)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(methylamino)-, methyl ester, trans-
• 1378727-69-5
• starbld0046106
• 756793-69-8
• EN300-5072303
• 150594-68-6
• SB23164
• methyl cis-4-(methylamino)cyclohexane-1-carboxylate
• SCHEMBL1722496
• ZQZNJXVBPZPFNL-OCAPTIKFSA-N
• SCHEMBL23842400
• SCHEMBL9171020
• SCHEMBL1912980
• methyl cis-4-(methylamino)cyclohexanecarboxylate
• methyl 4-(methylamino)cyclohexane-1-carboxylate
• Rel-methyl (1r,4r)-4-(methylamino)cyclohexane-1-carboxylate

• Inchi： 1S/C9H17NO2/c1-10-8-5-3-7(4-6-8)9(11)12-2/h7-8,10H,3-6H2,1-2H3/t7-,8-
• InChI Key： ZQZNJXVBPZPFNL-ZKCHVHJHSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](NC)CC1

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų